Cas no 1805136-98-4 (3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine
• CAS No: 1805136-98-4
• MF: C₆H₅F₂IN₂O
• MW: 286.017980337143
• CID: 4916988
• Update Time: 2025-05-21

3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine

• Inchi： 1S/C6H5F2IN2O/c7-5(8)3-2(12)1-11-6(9)4(3)10/h1,5,12H,10H2
• InChI Key： PXYVDXNFZAUIDG-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)F)C(=CN=1)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine

Recent Advances in the Study of 3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine (CAS: 1805136-98-4)

The compound 3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine (CAS: 1805136-98-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural framework, which includes a difluoromethyl group and an iodine substituent, makes it a versatile building block for the development of pharmaceuticals targeting various diseases, including cancer and infectious diseases. The presence of the amino and hydroxy groups further enhances its reactivity, enabling the formation of diverse derivatives with tailored biological properties.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have successfully utilized 3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine as a precursor to synthesize potent and selective kinase inhibitors, demonstrating promising results in preclinical studies. These findings underscore the compound's potential as a valuable tool in the discovery of new therapeutic agents.

In addition to its role in kinase inhibitor development, recent research has explored the antimicrobial properties of 3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine and its derivatives. Preliminary studies have shown that certain derivatives exhibit significant activity against a range of bacterial and fungal pathogens, suggesting their potential as novel antimicrobial agents. Further investigations are underway to optimize the compound's structure and enhance its efficacy and safety profile.

The synthesis of 3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine has also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are expected to facilitate further exploration of its applications and accelerate the development of related pharmaceuticals.

In conclusion, 3-Amino-4-(difluoromethyl)-5-hydroxy-2-iodopyridine (CAS: 1805136-98-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for the development of new therapeutic agents. Ongoing research efforts are likely to uncover additional uses and further elucidate its mechanisms of action, paving the way for future innovations in drug discovery.